molecular formula C17H18N4O3S2 B2438141 (Z)-ethyl 2-(2-((1-methyl-1H-pyrazole-3-carbonyl)imino)-6-(methylthio)benzo[d]thiazol-3(2H)-yl)acetate CAS No. 1173409-05-6

(Z)-ethyl 2-(2-((1-methyl-1H-pyrazole-3-carbonyl)imino)-6-(methylthio)benzo[d]thiazol-3(2H)-yl)acetate

Cat. No. B2438141
CAS RN: 1173409-05-6
M. Wt: 390.48
InChI Key: BGUJJLWCDGSBPE-ZCXUNETKSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a complex organic molecule that includes a pyrazole ring, a benzo[d]thiazol ring, and an acetate group . Pyrazoles are an important class of heterocyclic compounds, widely found in pharmaceuticals and bioactive natural products .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Some general properties of pyrazoles include their solid form and their potential to cause skin irritation, serious eye irritation, and respiratory irritation .

Scientific Research Applications

Synthesis and Chemical Reactions

  • The compound has been involved in the synthesis of various heterocyclic compounds. For instance, Mohamed (2014) and (2021) described its use in creating ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives through interactions with different arylidinemalononitrile derivatives (Mohamed, 2014) (Mohamed, 2021).

Antitumor Activities

  • Mohareb and Gamaan (2018) utilized a similar compound, ethyl 2-(1H-benzo[d]imidazol-2-yl)acetate, in synthesizing various derivatives with antitumor activities against breast adenocarcinoma, non-small cell lung cancer, and CNS cancer cell lines (Mohareb & Gamaan, 2018).

Novel Compound Synthesis

  • Nassiri and Milani (2020) reported the synthesis of novel compounds from ethyl 2-(2-(1H-indol-3-yl)benzo[d]thiazol-3(2H)-yl)-2-cyanoacetate, showcasing the versatility of this compound class in creating diverse chemical structures (Nassiri & Milani, 2020).

Cytotoxicity Studies

  • Hegazi et al. (2010) discussed the cytotoxic properties of various synthesized compounds using benzo[d]imidazole and related structures, indicating potential applications in cancer research (Hegazi et al., 2010).

Antibacterial and Antifungal Activities

  • Asif et al. (2021) synthesized derivatives from ethyl 2-(1H-pyrazol-1-yl)acetate, demonstrating antimicrobial activities against various pathogenic bacteria, highlighting the compound's potential in developing new antibacterial agents (Asif et al., 2021).

Biological Activity Studies

  • Uma et al. (2017) explored the biological activity of derivatives synthesized from related compounds, indicating the potential for discovering new therapeutic agents (Uma et al., 2017).

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety measures. Based on the components of the compound, it may cause skin irritation, serious eye irritation, and respiratory irritation . Therefore, protective gloves, clothing, and eye/face protection should be worn when handling this compound .

Future Directions

The future directions for research on this compound would depend on its potential applications. Given the prevalence of pyrazoles in pharmaceuticals and bioactive natural products, it’s possible that this compound could have interesting biological activities that could be explored in future research .

properties

IUPAC Name

ethyl 2-[2-(1-methylpyrazole-3-carbonyl)imino-6-methylsulfanyl-1,3-benzothiazol-3-yl]acetate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H18N4O3S2/c1-4-24-15(22)10-21-13-6-5-11(25-3)9-14(13)26-17(21)18-16(23)12-7-8-20(2)19-12/h5-9H,4,10H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BGUJJLWCDGSBPE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)CN1C2=C(C=C(C=C2)SC)SC1=NC(=O)C3=NN(C=C3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H18N4O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

390.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.